
An In-Depth Technical Guide to 2-(2,6-
Dichlorophenoxy)propanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(2,6-Dichlorophenoxy)propanoic

acid

CAS No.: 25140-90-3

Cat. No.: B128277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2-(2,6-
Dichlorophenoxy)propanoic acid, a chemical compound of interest in various scientific

domains. This document delineates its fundamental chemical properties, including its Chemical

Abstracts Service (CAS) number and its formal International Union of Pure and Applied

Chemistry (IUPAC) nomenclature. A detailed exploration of its synthesis, potential applications,

and toxicological profile is presented, drawing parallels with its more extensively studied

isomer, 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop). Furthermore, this guide outlines

established analytical methodologies for the detection and quantification of related compounds,

which are adaptable for the title compound. This paper aims to serve as a foundational

resource for professionals engaged in research and development activities involving this and

similar molecules.
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Core Identification and Chemical Properties
2-(2,6-Dichlorophenoxy)propanoic acid is a halogenated aromatic carboxylic acid. Its core

structure consists of a propanoic acid moiety linked to a 2,6-dichlorophenoxy group via an

ether bond.

Property Value Source

IUPAC Name

2-(2,6-

Dichlorophenoxy)propanoic

acid

[1]

CAS Number 25140-90-3

Molecular Formula C₉H₈Cl₂O₃ [1]

Molecular Weight 235.06 g/mol [1]

Canonical SMILES CC(C(=O)O)Oc1c(cccc1Cl)Cl [1]

InChI Key
JTSKVVDMNKQPAO-

UHFFFAOYSA-N
[1]

Appearance
White to off-white solid

(predicted)

Solubility

Predicted to be sparingly

soluble in water, soluble in

organic solvents

[2]

Synthesis and Manufacturing
The synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid can be achieved through a

Williamson ether synthesis. This well-established reaction involves the coupling of a phenoxide

with an alkyl halide. A plausible synthetic route is outlined below.

Synthetic Pathway
The primary route for synthesizing 2-(2,6-Dichlorophenoxy)propanoic acid involves the

reaction of 2,6-Dichlorophenol with a salt or ester of 2-chloropropanoic acid in the presence of

a base.
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Caption: Williamson Ether Synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid.

Experimental Protocol
The following is a generalized experimental protocol based on the synthesis of a similar

compound, 2-[4'-(2",4"-dichlorophenoxy)-phenoxy]propionic acid[3]. This should be adapted

and optimized for the specific synthesis of the title compound.

Reactant Preparation: In a suitable reaction vessel, dissolve 2,6-dichlorophenol in an

appropriate solvent such as xylene.

Addition of Base: To the stirred solution, add a strong base, such as sodium hydroxide, to

deprotonate the phenol and form the corresponding phenoxide.

Nucleophilic Attack: Introduce 2-chloropropanoic acid or its ester to the reaction mixture. The

phenoxide will act as a nucleophile, displacing the chloride to form the ether linkage.

Reaction Conditions: The reaction is typically carried out at an elevated temperature to

facilitate the reaction.
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Workup and Purification: After the reaction is complete, the mixture is cooled and then

acidified to protonate the carboxylic acid. The product can then be extracted using an

organic solvent and purified by recrystallization or chromatography.

Potential Applications and Mechanism of Action
While specific applications for 2-(2,6-Dichlorophenoxy)propanoic acid are not widely

documented, its structural similarity to other chlorophenoxy herbicides, such as Dichlorprop (2-

(2,4-Dichlorophenoxy)propanoic acid), suggests potential utility in agriculture and plant science

research.

Herbicidal Activity (Hypothesized)
Chlorophenoxy herbicides act as synthetic auxins, which are plant growth hormones[4][5]. At

high concentrations, these synthetic auxins disrupt normal plant growth processes, leading to

uncontrolled cell division and elongation, stem and leaf malformation, and ultimately, plant

death. It is plausible that 2-(2,6-Dichlorophenoxy)propanoic acid exhibits a similar

mechanism of action.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b128277/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-6-dichlorophenoxy-propanoic-acid
https://deq.mt.gov/files/Land/hazwaste/documents/2_4_D.pdf
https://en.wikipedia.org/wiki/Dichlorprop
https://www.benchchem.com/product/b128277/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-6-dichlorophenoxy-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(2,6-Dichlorophenoxy)propanoic acid
(as a synthetic auxin)

Plant Cell

Binding to
Auxin Receptors

Signal Transduction Cascade

Altered Gene Expression

Disruption of Normal
Cellular Processes

Uncontrolled Cell Division
and Elongation

Plant Death

Click to download full resolution via product page

Caption: Hypothesized mechanism of action as a synthetic auxin herbicide.

Analytical Methodologies
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The analysis of chlorophenoxy acids is typically performed using chromatographic techniques

coupled with various detectors. The following methods, while described for related compounds,

are readily adaptable for 2-(2,6-Dichlorophenoxy)propanoic acid.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust method for the separation and quantification of phenoxyalkanoic acids.

Stationary Phase: A C18 reversed-phase column is commonly employed.

Mobile Phase: A mixture of an aqueous buffer (e.g., formic acid in water) and an organic

solvent (e.g., acetonitrile or methanol) is used in an isocratic or gradient elution mode.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

aromatic ring or mass spectrometry (LC-MS) for higher sensitivity and specificity can be

used.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly sensitive and specific method for the analysis of volatile compounds. For

non-volatile compounds like carboxylic acids, a derivatization step is necessary.

Derivatization: The carboxylic acid group is typically converted to a more volatile ester (e.g.,

methyl ester) using a reagent like diazomethane or BF₃/methanol.

Separation: A capillary column with a suitable stationary phase (e.g., a non-polar or

intermediate polarity phase) is used to separate the analyte from other components.

Detection: A mass spectrometer is used for detection, providing both quantitative data and

structural information for confirmation of identity.

Sample Preparation Protocol for Soil Analysis (Adapted)
The following is a generalized protocol for the extraction of phenoxy acids from soil samples,

adapted from an EPA method[6].

Extraction: Soil samples are extracted with a mixture of an organic solvent (e.g., methanol)

and an aqueous solution (e.g., acetic acid in water) using sonication or shaking.
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Clean-up: The extract is then subjected to solid-phase extraction (SPE) using a C18

cartridge to remove interfering substances.

Elution: The analyte is eluted from the SPE cartridge with a suitable solvent.

Derivatization (for GC-MS): The eluted sample is then derivatized to form the methyl ester.

Analysis: The final extract is analyzed by HPLC or GC-MS.

Toxicology and Safety
The toxicological profile of 2-(2,6-Dichlorophenoxy)propanoic acid has not been extensively

studied. However, data from its isomer, Dichlorprop, and other chlorophenoxy herbicides can

provide an indication of its potential hazards.

Potential Health Effects (Extrapolated from Dichlorprop)
Acute Toxicity: May be harmful if swallowed or inhaled and can cause irritation to the skin,

eyes, and respiratory tract[7].

Chronic Toxicity: Long-term exposure may lead to adverse effects on the liver and kidneys.

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

chlorophenoxy herbicides as possibly carcinogenic to humans (Group 2B)[5].

Safety Precautions
Standard laboratory safety practices should be strictly followed when handling 2-(2,6-
Dichlorophenoxy)propanoic acid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area or use a fume hood to minimize inhalation

exposure.

Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse immediately

with plenty of water.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Conclusion
2-(2,6-Dichlorophenoxy)propanoic acid is a compound with potential applications in the

agrochemical and life sciences sectors. This guide has provided a detailed overview of its

chemical identity, a plausible synthetic route, its likely mechanism of action based on structural

analogs, and appropriate analytical methods for its characterization. While further research is

needed to fully elucidate its properties and applications, this document serves as a valuable

starting point for researchers and developers working with this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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